N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline

• IUPAC Name: 2-[[(E)-3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]prop-2-enoyl]amino]pentanoic acid
• InChI: InChI=1S/C22H23BrN2O4/c1-3-4-18(22(28)29)24-21(27)19(13-15-7-11-17(23)12-8-15)25-20(26)16-9-5-14(2)6-10-16/h5-13,18H,3-4H2,1-2H3,(H,24,27)(H,25,26)(H,28,29)/b19-13+
• InChI Key: IOJVBPJQXGHOAL-CPNJWEJPSA-N
• Canonical SMILES: CCCC(C(=O)O)NC(=O)C(=CC1=CC=C(C=C1)Br)NC(=O)C2=CC=C(C=C2)C
• Isomeric SMILES: CCCC(C(=O)O)NC(=O)/C(=C\C1=CC=C(C=C1)Br)/NC(=O)C2=CC=C(C=C2)C
• Molecular Formula: C22H23BrN2O4
• Molecular Weight: 459.3 g/mol

Description

N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline, also known as BPN, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. BPN is a peptide-based molecule that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in cancer cell growth and proliferation. N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline has been shown to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting HDAC, N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline can induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline has been shown to have a range of biochemical and physiological effects. In addition to its anticancer properties, N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline has been found to have anti-inflammatory and antioxidant effects. N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline is its specificity for HDAC enzymes, which makes it a valuable tool for studying the role of these enzymes in biological processes. However, one limitation of N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline is its relatively low solubility, which can make it difficult to work with in some experimental settings.

Future Directions

There are several potential future directions for research on N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline. One area of research could focus on improving the solubility of N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline to make it more accessible for use in a wider range of experimental settings. Another area of research could focus on developing N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline derivatives with improved efficacy and specificity for HDAC enzymes. Additionally, further studies are needed to fully understand the mechanism of action of N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline involves the use of solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis (LPPS) techniques. The process starts with the coupling of the protected amino acid to the resin, followed by the deprotection of the amino group and the coupling of the next amino acid. This cycle is repeated until the desired peptide sequence is obtained. The final step involves the removal of the peptide from the resin and purification of the product.

Scientific Research Applications

N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline has been studied for its potential use in various scientific fields, including medicinal chemistry, drug discovery, and biological research. N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline has been found to have anticancer properties, which makes it a potential candidate for the development of new cancer therapies. N-{3-(4-bromophenyl)-2-[(4-methylbenzoyl)amino]acryloyl}norvaline has also been studied for its use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.